Cas no 2375267-67-5 (2-(1,1-Dioxothian-4-yl)propan-2-amine;hydrochloride)
2-(1,1-Dioxothian-4-yl)propan-2-amine hydrochloride is a sulfone-containing amine derivative with potential applications in pharmaceutical and chemical research. The compound features a thiane ring system with a sulfone group, enhancing its stability and reactivity in synthetic pathways. The hydrochloride salt form improves solubility and handling, making it suitable for further derivatization or biological studies. Its structural motif may be of interest in medicinal chemistry for the development of novel therapeutic agents. The well-defined molecular structure allows for precise modifications, facilitating targeted research applications. This compound is typically characterized by high purity and consistent performance in experimental settings.
2375267-67-5 structure
Product Name:2-(1,1-Dioxothian-4-yl)propan-2-amine;hydrochloride
CAS No:2375267-67-5
MF:C8H18ClNO2S
MW:227.752020359039
CID:5876410
PubChem ID:145874534
Update Time:2025-10-23
2-(1,1-Dioxothian-4-yl)propan-2-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride
- EN300-7444869
- 2375267-67-5
- 2-(1,1-Dioxothian-4-yl)propan-2-amine;hydrochloride
-
- Inchi: 1S/C8H17NO2S.ClH/c1-8(2,9)7-3-5-12(10,11)6-4-7;/h7H,3-6,9H2,1-2H3;1H
- InChI Key: SUMQGYZSKGRCIZ-UHFFFAOYSA-N
- SMILES: Cl.S1(CCC(CC1)C(C)(C)N)(=O)=O
Computed Properties
- Exact Mass: 227.0746777g/mol
- Monoisotopic Mass: 227.0746777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5Ų
2-(1,1-Dioxothian-4-yl)propan-2-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7444869-0.05g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 0.05g |
$312.0 | 2025-03-11 | |
| Enamine | EN300-7444869-0.1g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 0.1g |
$466.0 | 2025-03-11 | |
| Enamine | EN300-7444869-0.25g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 0.25g |
$666.0 | 2025-03-11 | |
| Enamine | EN300-7444869-0.5g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 0.5g |
$1046.0 | 2025-03-11 | |
| Enamine | EN300-7444869-1.0g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 1.0g |
$1343.0 | 2025-03-11 | |
| Enamine | EN300-7444869-2.5g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 2.5g |
$2631.0 | 2025-03-11 | |
| Enamine | EN300-7444869-5.0g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 5.0g |
$3894.0 | 2025-03-11 | |
| Enamine | EN300-7444869-10.0g |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dione hydrochloride |
2375267-67-5 | 95.0% | 10.0g |
$5774.0 | 2025-03-11 | |
| 1PlusChem | 1P0292HV-50mg |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dionehydrochloride |
2375267-67-5 | 95% | 50mg |
$448.00 | 2024-05-23 | |
| 1PlusChem | 1P0292HV-100mg |
4-(2-aminopropan-2-yl)-1lambda6-thiane-1,1-dionehydrochloride |
2375267-67-5 | 95% | 100mg |
$638.00 | 2024-05-23 |
2-(1,1-Dioxothian-4-yl)propan-2-amine;hydrochloride Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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